Cas no 941959-73-5 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide)
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-ethylsulfonylbenzamide
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide
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- Inchi: 1S/C18H18N2O3S2/c1-2-25(22,23)13-9-7-12(8-10-13)17(21)20-18-15(11-19)14-5-3-4-6-16(14)24-18/h7-10H,2-6H2,1H3,(H,20,21)
- InChI Key: CUGWXCXXMQSXHX-UHFFFAOYSA-N
- SMILES: C(NC1SC2CCCCC=2C=1C#N)(=O)C1=CC=C(S(CC)(=O)=O)C=C1
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2648-0573-2μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-5μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-10μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-20μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-1mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-2mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-3mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-4mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-5mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2648-0573-10mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide |
941959-73-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide: A Comprehensive Overview
The compound N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide, identified by the CAS number 941959-73-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzothiophene ring system substituted with a cyano group and an ethanesulfonyl group. The molecule's structure is further enhanced by the presence of an amide functional group, making it a versatile compound for research and development.
Recent studies have highlighted the importance of benzothiophene derivatives in drug discovery. The benzothiophene moiety is known for its ability to interact with various biological targets, including enzymes and receptors. In particular, the substitution pattern of the benzothiophene ring in this compound plays a crucial role in determining its pharmacokinetic properties. The cyano group attached to the benzothiophene ring contributes to the compound's electronic properties, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.
The ethanesulfonyl group present in this compound adds another layer of functionality. Sulfonamides, such as ethanesulfonyl derivatives, are widely used in medicinal chemistry due to their stability and ability to modulate the physicochemical properties of molecules. In this case, the ethanesulfonyl group enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the benzothiophene ring system with high precision. These methods often involve multi-component reactions or catalytic processes that minimize waste and improve yield. The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide is a testament to the ingenuity of modern chemical synthesis techniques.
In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated for its anti-inflammatory and antioxidant properties. Preclinical studies suggest that it may be effective in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to inhibit certain enzymes makes it a candidate for antiviral therapies.
The structural versatility of this compound also makes it valuable in materials science. Its unique electronic properties could be harnessed in the development of advanced materials for electronics or energy storage applications. Researchers are exploring its potential as a component in organic semiconductors and polymer composites.
In conclusion, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-(ethanesulfonyl)benzamide is a multifaceted compound with significant implications across various scientific disciplines. Its structure, synthesis methods, and potential applications underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make meaningful contributions to both academic and industrial fields.
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